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Compound of Interest

N-(4-Aminophenyl)-4-
Compound Name:
methylbenzenesulfonamide

cat. No.: B1331136

Essential Safety and Handling Guide for N-(4-
Aminophenyl)-4-methylbenzenesulfonamide

For researchers, scientists, and drug development professionals, ensuring safe handling of
chemical compounds is paramount. This guide provides essential safety and logistical
information for N-(4-Aminophenyl)-4-methylbenzenesulfonamide, including personal
protective equipment (PPE) recommendations, handling procedures, and disposal plans.

Personal Protective Equipment (PPE)

When handling N-(4-Aminophenyl)-4-methylbenzenesulfonamide, a comprehensive
approach to personal protection is crucial to minimize exposure and ensure laboratory safety.
The following table summarizes the recommended PPE.
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PPE Category

Item

Specification

Purpose

Eye Protection

Safety Glasses or

Goggles

Conforming to EN166
or OSHA 29 CFR
1910.133

Protects against dust
particles and

splashes.

Hand Protection

Chemical-resistant

gloves

Impervious gloves
(e.g., Nitrile)

Prevents skin contact
and potential allergic

reactions.

Body Protection

Laboratory Coat

Standard lab coat

Protects skin and
personal clothing from

contamination.

Respiratory Protection

Dust Mask

N95 (US) or

equivalent

Required when dusts
are generated to

prevent inhalation.

Hazard Identification and Safety Precautions

N-(4-Aminophenyl)-4-methylbenzenesulfonamide presents several health and

environmental hazards. Understanding these is key to safe handling.

Hazard Summary:
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Hazard Type GHS Classification Description
o ) Harmful if swallowed or if
Acute Toxicity Category 4 (Oral & Inhalation) )
inhaled.[1]
) o May cause an allergic skin
Skin Sensitization Category 1 )
reaction.[1]
o Suspected of causing genetic
Germ Cell Mutagenicity Category 2
defects.[1]
May cause damage to organs
Specific Target Organ Toxicity Category 2 (Kidney) (Kidney) through prolonged or
repeated exposure.[1]
_ _ Very toxic to aquatic life with
Aquatic Hazard Category 1 (Acute & Chronic)

long lasting effects.[1]

) ) ) Causes serious eye irritation,
o Eye Irrit. 2, Skin Irrit. 2, STOT o
Irritation SE 3 skin irritation, and may cause
respiratory irritation.

Key Safety Precautions:

Work in a well-ventilated area, preferably under a chemical fume hood.[1]

Avoid generating and inhaling dust.[1][2]

Do not eat, drink, or smoke in the laboratory.[2]

Wash hands thoroughly after handling.[1][3]

Immediately change contaminated clothing.[1]

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of N-(4-
Aminophenyl)-4-methylbenzenesulfonamide from receipt to disposal.
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Safe Handling Workflow for N-(4-Aminophenyl)-4-methylbenzenesulfonamide

Preparation

Review SDS

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Dust Mask)

Hangling

Work in a Ventilated Area
(e.g., Fume Hood)

.

Weigh and Handle Compound
(Avoid Dust Generation)

Post-HandIiV & Disposal

Decontaminate Work Area

.

Dispose of Waste in
Sealed, Labeled Container

i

Remove and Dispose of PPE Properly

'

Wash Hands Thoroughly

Click to download full resolution via product page

Safe handling workflow diagram.
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Disposal Plan

Proper disposal of N-(4-Aminophenyl)-4-methylbenzenesulfonamide and its containers is
critical to prevent environmental contamination and ensure compliance with regulations.

Spill Cleanup:

Evacuate non-essential personnel from the area.

Wearing appropriate PPE, clean up spills immediately.[2]

Use dry clean-up procedures and avoid generating dust.[2]

Sweep or vacuum the spilled material into a clean, dry, sealable, and labeled container for
disposal.[2]

Waste Disposal:
o Dispose of waste material in accordance with local, state, and federal regulations.
» Do not allow the chemical to enter drains or waterways, as it is toxic to aquatic life.[1][2]

» Handle uncleaned containers as you would the product itself. Contaminated packaging
should be disposed of in the same manner as the chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling N-(4-
Aminophenyl)-4-methylbenzenesulfonamide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1331136#personal-protective-equipment-for-
handling-n-4-aminophenyl-4-methylbenzenesulfonamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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